Cas no 1934420-64-0 (5-(2-methylcyclopropyl)-1H-pyrazol-4-amine)

• Product Name: 5-(2-methylcyclopropyl)-1H-pyrazol-4-amine
• CAS No: 1934420-64-0
• MF: C₇H₁₁N₃
• MW: 137.182340860367
• CID: 6440193
• PubChem ID: 130640776
• Update Time: 2025-05-20

5-(2-methylcyclopropyl)-1H-pyrazol-4-amine Chemical and Physical Properties

Names and Identifiers

• 5-(2-methylcyclopropyl)-1H-pyrazol-4-amine
• 1934420-64-0
• EN300-1739465

• Inchi： 1S/C7H11N3/c1-4-2-5(4)7-6(8)3-9-10-7/h3-5H,2,8H2,1H3,(H,9,10)
• InChI Key： UENMMAPKHFTTGS-UHFFFAOYSA-N
• SMILES： N1C(=C(C=N1)N)C1CC1C

Computed Properties

• Exact Mass: 137.095297364g/mol
• Monoisotopic Mass: 137.095297364g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 10
• Rotatable Bond Count: 1
• Complexity: 137
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.5
• Topological Polar Surface Area: 54.7Ų

Additional information on 5-(2-methylcyclopropyl)-1H-pyrazol-4-amine

Introduction to 5-(2-methylcyclopropyl)-1H-pyrazol-4-amine (CAS No. 1934420-64-0)

5-(2-methylcyclopropyl)-1H-pyrazol-4-amine is a significant compound in the realm of pharmaceutical chemistry, characterized by its unique structural framework and potential biological activities. This heterocyclic amine, with the chemical identifier CAS No. 1934420-64-0, has garnered attention due to its structural motifs that are reminiscent of several bioactive molecules. The presence of a methylcyclopropyl side chain and a pyrazole core suggests potential interactions with biological targets, making it a compound of considerable interest in medicinal chemistry research.

The compound's molecular structure, featuring a pyrazol-4-amine moiety, positions it as a candidate for further exploration in drug discovery. Pyrazole derivatives are well-documented for their diverse pharmacological properties, including anti-inflammatory, antimicrobial, and anticancer effects. The incorporation of a 2-methylcyclopropyl group into this scaffold introduces steric and electronic modifications that could influence its binding affinity and selectivity towards specific biological receptors.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the binding modes of such compounds with high precision. Studies indicate that the nitrogen atoms in the pyrazole ring and the amine group in 5-(2-methylcyclopropyl)-1H-pyrazol-4-amine could form hydrogen bonds with key residues in target proteins. This feature is particularly relevant in the development of small-molecule inhibitors, where hydrogen bonding plays a crucial role in stabilizing the enzyme-inhibitor complex.

The methylcyclopropyl substituent is another critical feature that warrants detailed investigation. This moiety can introduce conformational flexibility or rigidity depending on its orientation, which may affect the compound's ability to penetrate biological membranes or interact with intracellular targets. Additionally, the electronic properties of the methylcyclopropyl group could modulate the reactivity of adjacent functional groups, such as the amine moiety, influencing its metabolic stability and pharmacokinetic profile.

In light of these structural characteristics, researchers have been exploring synthetic routes to derivatize 5-(2-methylcyclopropyl)-1H-pyrazol-4-amine to enhance its pharmacological properties. For instance, modifications to the pyrazol-4-amine core or the methylcyclopropyl side chain could lead to compounds with improved solubility, bioavailability, or target specificity. Advances in multi-step organic synthesis have made it feasible to introduce various functional groups at specific positions within this scaffold, allowing for tailored pharmacological outcomes.

The compound's relevance extends beyond academic research; it holds promise for industrial applications in pharmaceutical development. Companies specializing in drug discovery are increasingly leveraging high-throughput screening (HTS) and structure-based drug design (SBDD) methodologies to identify novel leads like 5-(2-methylcyclopropyl)-1H-pyrazol-4-amine. Its unique structural features make it a valuable candidate for further optimization into potential therapeutic agents.

One particularly intriguing aspect of this compound is its potential role in modulating enzyme activity. The pyrazole scaffold is known to interact with various enzymes, including kinases and phosphodiesterases, which are implicated in numerous diseases. By fine-tuning the substituents on the pyrazol-4-amine ring and the methylcyclopropyl group, researchers aim to develop molecules that selectively inhibit these enzymes without off-target effects.

Recent studies have also highlighted the importance of understanding the metabolic fate of such compounds. The amine group in 5-(2-methylcyclopropyl)-1H-pyrazol-4-amine, for instance, could undergo various transformations depending on cellular conditions. Metabolic studies using stable isotope labeling techniques have provided insights into possible pathways for biotransformation, which are critical for predicting drug efficacy and safety.

The synthesis of derivatives of this compound has been facilitated by novel catalytic systems that enable efficient functionalization at multiple sites within the molecule. Transition-metal-catalyzed reactions, such as cross-coupling and hydrogenation processes, have been particularly useful in constructing complex scaffolds while maintaining high regioselectivity. These advancements have significantly reduced synthetic hurdles and accelerated the discovery pipeline for novel bioactive molecules.

The potential applications of 5-(2-methylcyclopropyl)-1H-pyrazol-4-amine extend to therapeutic areas beyond traditional small-molecule drugs. Its structural motifs are amenable to prodrug design strategies, where biologically inactive precursors are converted into active forms within vivo environments. Such approaches can enhance drug delivery systems and improve patient compliance by masking unpleasant tastes or reducing toxicity.

In conclusion,5-(2-methylcyclopropyl)-1H-pyrazol-4-amine (CAS No. 1934420-64-0) represents a promising entity in pharmaceutical chemistry due to its unique structural features and potential biological activities. Ongoing research efforts focused on optimizing its pharmacological properties through structural modifications hold significant promise for future therapeutic applications. As computational tools continue to refine our understanding of molecular interactions,this compound will likely remain at forefront of drug discovery initiatives.